Cas no 37803-53-5 (1-Pentyn-3-ol, 4-methyl-3-(1-methylethyl)-1-phenyl-)

• Product Name: 1-Pentyn-3-ol, 4-methyl-3-(1-methylethyl)-1-phenyl-
• CAS No: 37803-53-5
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 1486103
• Update Time: 2024-08-24

1-Pentyn-3-ol, 4-methyl-3-(1-methylethyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 4-methyl-3-(1-methylethyl)-1-phenyl-
• 4-Methyl-3-(1-methylethyl)-1-phenyl-1-pentyn-3-ol

• Inchi： 1S/C15H20O/c1-12(2)15(16,13(3)4)11-10-14-8-6-5-7-9-14/h5-9,12-13,16H,1-4H3
• InChI Key： ZKDBRNGAPISMTA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)#CC(C(C)C)(O)C(C)C

Computed Properties

• Exact Mass: 216.1515

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 315.3±25.0 °C(Predicted)
• PSA: 20.23
• pka: 12.80±0.29(Predicted)